Cas no 2171239-83-9 ((2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid
• CAS No: 2171239-83-9
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5837669
• PubChem ID: 165497078
• Update Time: 2025-10-30

(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid
• (2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
• EN300-1559406
• 2171239-83-9

• Inchi： 1S/C24H26N2O6/c27-12-21(23(29)30)26-22(28)11-14-9-15(10-14)25-24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21,27H,9-13H2,(H,25,31)(H,26,28)(H,29,30)/t14?,15?,21-/m1/s1
• InChI Key： PQGMPZZOFJLNOK-ZGDBYOLNSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N[C@@H](C(=O)O)CO)=O)C1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid

Comprehensive Overview of (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid (CAS No. 2171239-83-9)

The compound (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid (CAS No. 2171239-83-9) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its structure features a cyclobutyl ring, a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, and a hydroxypropanoic acid moiety, making it a versatile building block for drug discovery and bioconjugation. The Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions.

In recent years, the demand for chiral intermediates like 2171239-83-9 has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are increasingly focusing on peptide-based therapeutics, which require high-purity building blocks to ensure efficacy and safety. This compound’s unique cyclobutyl scaffold also aligns with the growing interest in constrained peptides, which exhibit enhanced metabolic stability and binding affinity compared to linear peptides.

The synthesis of (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid involves multi-step organic reactions, including amide coupling and Fmoc protection. Its CAS No. 2171239-83-9 serves as a critical identifier for procurement and regulatory compliance, especially in GMP-grade manufacturing. The compound’s hydroxypropanoic acid segment further enhances its solubility, a key factor in formulation development for injectable drugs.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acids", "chiral cyclobutyl derivatives", and "peptide synthesis reagents", reflecting the compound’s relevance in modern chemistry. Additionally, queries such as "CAS 2171239-83-9 supplier" and "applications of constrained peptides" highlight its commercial and research value. This aligns with broader trends in biotechnology and personalized medicine, where tailored molecular tools are essential.

In summary, (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid represents a critical asset in the toolkit of medicinal chemists and peptide researchers. Its structural features, combined with its CAS No. 2171239-83-9 specificity, underscore its importance in developing next-generation therapeutics. As the field evolves, this compound is poised to play a pivotal role in addressing challenges like drug resistance and biocompatibility, making it a subject of ongoing scientific and industrial interest.